Cas no 27284-69-1 (1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)

• Product Name: 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• CAS No: 27284-69-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD19690116
• CID: 1110167
• PubChem ID: 82411443
• Update Time: 2025-06-12

1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• 1,4-Dimethyl-1H-pyrrolo-[2,3-B]pyridine-3-carboxaldehyde
• 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• SB11817
• DTXSID301203939
• 27284-69-1
• 1,4-dimethylpyrrolo[2,3-b]pyridine-3-carbaldehyde
• CS-0052726
• CBA28469
• AKOS022709935
• AS-34019

• MDL： MFCD19690116
• Inchi： 1S/C10H10N2O/c1-7-3-4-11-10-9(7)8(6-13)5-12(10)2/h3-6H,1-2H3
• InChI Key： HYMKXBFBLVDUAL-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C2C1=C(C)C=CN=2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Introduction to 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 27284-69-1)

1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, with the CAS number 27284-69-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its versatility in drug discovery. The presence of both aldehyde and methyl substituents in its structure makes it a valuable intermediate for the synthesis of more complex molecules with therapeutic relevance.

The pyrrolo[2,3-b]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which contributes to its stability and reactivity. The aldehyde functional group at the 3-position of the molecule enhances its utility as a building block in organic synthesis, particularly in condensation reactions that lead to the formation of Schiff bases or other heterocyclic derivatives. These derivatives have been extensively studied for their potential applications in various biological assays.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has emerged as a promising candidate due to its ability to modulate multiple biological pathways. One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the role of pyrrolopyridine derivatives in inhibiting kinases and other enzymes involved in signal transduction pathways. For instance, modifications of the pyrrolo[2,3-b]pyridine scaffold have led to the discovery of compounds that exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The aldehyde group in 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of 2-amino benzaldehyde with methyl acetoacetate under basic conditions to form the pyrrolopyridine core. Subsequent functionalization at the 3-position with an aldehyde group can be achieved through oxidation or other chemical means. The presence of methyl groups at the 1 and 4 positions enhances the stability of the molecule and influences its electronic properties, making it more amenable to further derivatization.

The pharmacological profile of 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has been explored in several preclinical studies. Researchers have demonstrated that derivatives of this compound can interact with biological targets such as receptors and enzymes, leading to modulation of cellular processes. For example, some derivatives have shown promise in inhibiting inflammatory pathways by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These findings suggest that further optimization of the scaffold could lead to novel therapeutic agents.

Advances in computational chemistry have also played a crucial role in understanding the binding interactions between 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde and its biological targets. Molecular docking studies have been used to predict how different derivatives might bind to proteins such as kinases or transcription factors. These predictions can guide experimental efforts by identifying key structural features that enhance binding affinity or selectivity. Additionally, virtual screening techniques have enabled researchers to rapidly evaluate large libraries of compounds for their potential biological activity.

The development of new synthetic methodologies has further accelerated the exploration of pyrrolo[2,3-b]pyridine derivatives. Catalytic processes and green chemistry approaches have been employed to improve yields and reduce environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been used to introduce various substituents into the pyrrolopyridine core efficiently. These advances not only make the synthesis more sustainable but also open up new possibilities for creating structurally diverse libraries for drug discovery.

Future directions in the study of 1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde include exploring its role in developing treatments for neurological disorders. Preliminary data suggest that certain derivatives may interact with receptors involved in neurotransmitter signaling pathways. By modulating these pathways, such compounds could potentially alleviate symptoms associated with conditions like Alzheimer's disease or Parkinson's disease. Further investigation into their pharmacokinetic properties will also be essential to determine their suitability for clinical translation.

In conclusion,1,4-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential therapeutic applications. Its unique combination of an aldehyde group and methyl substituents makes it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a crucial role in developing next-generation pharmaceuticals.